Cas no 895782-82-8 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide
• CAS No: 895782-82-8
• MF: C₂₁H₂₀ClN₃O₂S
• MW: 413.920402526855
• CID: 5511978
• Update Time: 2025-05-17

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[2-(4-chlorophenyl)-4-thiazolyl]ethyl]-N2-(2,6-dimethylphenyl)-
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide

• Inchi： 1S/C21H20ClN3O2S/c1-13-4-3-5-14(2)18(13)25-20(27)19(26)23-11-10-17-12-28-21(24-17)15-6-8-16(22)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key： KHANVBFJNLJNRB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(Cl)C=C2)=N1)(=O)C(NC1=C(C)C=CC=C1C)=O

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide

Research Update on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 895782-82-8)

Recent studies on the compound N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 895782-82-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and ethanediamide structural motifs, has been the subject of investigations aimed at understanding its pharmacological properties, mechanism of action, and potential therapeutic applications.

One of the key areas of focus has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This suggests its potential utility in the development of anti-inflammatory agents. Researchers have employed molecular docking simulations and X-ray crystallography to elucidate the binding mode of this compound, revealing critical interactions with active site residues.

In addition to its anti-inflammatory potential, recent findings have explored the compound's role in modulating cellular signaling pathways. Studies conducted on cell lines have shown that it can influence the expression of key proteins involved in cell proliferation and apoptosis. These observations have sparked interest in its application as a chemotherapeutic agent, particularly in cancers where these pathways are dysregulated. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and optimization of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified specific modifications that enhance the compound's bioavailability and metabolic stability, paving the way for its development into a viable drug candidate.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions need further optimization. Additionally, comprehensive toxicological assessments are necessary to ensure its suitability for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into practical applications.

In conclusion, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-N'-(2,6-dimethylphenyl)ethanediamide represents a compound of significant interest in the chemical biology and medicinal chemistry communities. Its multifaceted pharmacological properties and potential therapeutic applications make it a valuable subject for ongoing and future research. Continued exploration of its mechanism of action, coupled with advancements in synthetic chemistry, holds promise for the development of novel therapeutics based on this compound.